1-(2,2-Diethoxyethyl)piperidin-4-ol
Overview
Description
1-(2,2-Diethoxyethyl)piperidin-4-ol, also known as DEEP, is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has a unique structure and properties, making it a promising candidate for further studies.
Mechanism of Action
The mechanism of action of 1-(2,2-Diethoxyethyl)piperidin-4-ol is not fully understood, but it is believed to interact with certain receptors in the brain, leading to changes in neurotransmitter levels. 1-(2,2-Diethoxyethyl)piperidin-4-ol has been found to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, oxidative stress, and apoptosis.
Biochemical and physiological effects:
1-(2,2-Diethoxyethyl)piperidin-4-ol has been found to have various biochemical and physiological effects, including its ability to enhance cognitive function, reduce anxiety and depression, and improve motor function in animal models. 1-(2,2-Diethoxyethyl)piperidin-4-ol has also been found to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(2,2-Diethoxyethyl)piperidin-4-ol in lab experiments is its ease of synthesis and availability. 1-(2,2-Diethoxyethyl)piperidin-4-ol is also a relatively stable compound and can be stored for long periods without degradation. However, one limitation of 1-(2,2-Diethoxyethyl)piperidin-4-ol is its low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-(2,2-Diethoxyethyl)piperidin-4-ol, including its potential use as a therapeutic agent for neurological disorders, its role in the regulation of calcium signaling, and its use in the synthesis of other compounds. Further studies are needed to fully understand the mechanism of action of 1-(2,2-Diethoxyethyl)piperidin-4-ol and its potential applications in various fields.
In conclusion, 1-(2,2-Diethoxyethyl)piperidin-4-ol is a promising compound that has gained attention in scientific research due to its unique structure and properties. Its potential applications in various fields make it a promising candidate for further studies, and its ease of synthesis and availability make it a valuable tool in lab experiments. Further studies are needed to fully understand the mechanism of action of 1-(2,2-Diethoxyethyl)piperidin-4-ol and its potential applications in various fields.
Synthesis Methods
The synthesis of 1-(2,2-Diethoxyethyl)piperidin-4-ol involves the reaction of 4-piperidone with ethylene oxide and diethylamine. This reaction results in the formation of 1-(2,2-Diethoxyethyl)piperidin-4-ol as a white solid with a melting point of 95-98°C. The synthesis of 1-(2,2-Diethoxyethyl)piperidin-4-ol is relatively simple and can be carried out in a laboratory setting with ease.
Scientific Research Applications
1-(2,2-Diethoxyethyl)piperidin-4-ol has been found to have various scientific research applications, including its use as a chiral auxiliary in asymmetric synthesis, a ligand in catalysis, and a building block for the synthesis of other compounds. 1-(2,2-Diethoxyethyl)piperidin-4-ol has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.
properties
IUPAC Name |
1-(2,2-diethoxyethyl)piperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23NO3/c1-3-14-11(15-4-2)9-12-7-5-10(13)6-8-12/h10-11,13H,3-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJZOKZIXTHKWCD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CN1CCC(CC1)O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,2-Diethoxyethyl)piperidin-4-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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